3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one

• Molecular Formula: C18H8N4O5
• Molecular Weight: 360.3 g/mol
• IUPAC Name: 15,17-dinitro-3,10-diazapentacyclo[10.7.1.02,10.04,9.016,20]icosa-1(20),2,4,6,8,12,14,16,18-nonaen-11-one
• InChI: InChI=1S/C18H8N4O5/c23-18-10-6-8-14(22(26)27)16-13(21(24)25)7-5-9(15(10)16)17-19-11-3-1-2-4-12(11)20(17)18/h1-8H
• InChI Key: HXEFIXPELZYRJY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=C3N2C(=O)C4=CC=C(C5=C(C=CC3=C45)[N+](=O)[O-])[N+](=O)[O-]

Description

3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a polycyclic aromatic hydrocarbon and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one is not fully understood. However, it has been suggested that this compound may exert its anti-tumor activity by inducing apoptosis in cancer cells. It has also been suggested that this compound may inhibit the activity of certain enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that 3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one may have a number of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to inhibit the replication of certain viruses, including the herpes simplex virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one in lab experiments is its unique structure and properties. This compound has been found to exhibit promising anti-tumor, anti-viral, and anti-inflammatory properties, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers.

Future Directions

There are a number of potential future directions for research involving 3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one. One area of interest is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, research is needed to investigate the potential toxicity of this compound and to develop safe handling and disposal procedures.

Synthesis Methods

The synthesis of 3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one involves the reaction of 2-nitrobenzaldehyde with o-phenylenediamine in the presence of sulfuric acid. The reaction yields a yellow-orange solid that is further purified by recrystallization.

Scientific Research Applications

3,4-Dinitro-7H-benzimidazo[2,1-a]benzo[de]isoquinolin-7-one has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit promising anti-tumor, anti-viral, and anti-inflammatory properties. Additionally, this compound has been studied for its potential use in the development of new drugs and as a tool for studying various biological processes.